N-(2-methoxybenzyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)benzamide

• IUPAC Name: 3-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-phenylpyridazin-4-one
• InChI: InChI=1S/C20H16N4O3/c1-2-26-16-10-8-14(9-11-16)19-21-20(27-23-19)18-17(25)12-13-24(22-18)15-6-4-3-5-7-15/h3-13H,2H2,1H3
• InChI Key: TVVHOWFDIGTGMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NOC(=N2)C3=NN(C=CC3=O)C4=CC=CC=C4
• Molecular Formula: C20H16N4O3
• Molecular Weight: 360.4 g/mol

Description

N-(2-methoxybenzyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)benzamide is a compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a benzamide derivative that contains an oxadiazole ring and a methoxybenzyl group. The synthesis of this compound involves a multi-step process, which has been optimized to increase yield and purity. The aim of

Scientific Research Applications

Anticancer Activity

N-(2-methoxybenzyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)benzamide and its derivatives have been researched for their potential in cancer treatment. A study by Ravinaik et al. (2021) focused on the design, synthesis, and evaluation of these compounds against various cancer cell lines, including breast, lung, colon, and ovarian cancer. They found that several derivatives exhibited moderate to excellent anticancer activity, with some showing higher efficacy than the reference drug etoposide (Ravinaik et al., 2021).

Antiproliferative Effects on Cancer Cells

Kim et al. (2011) reported the synthesis of conformationally rigid analogs of this compound, exploring their antiproliferative activities against melanoma and hematopoietic cell lines. Their findings highlighted the potential of these compounds as Raf kinase inhibitors, which could be pivotal in cancer treatment (Kim et al., 2011).

Nematocidal Activity

Liu et al. (2022) explored novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group for nematocidal activities. They discovered that certain compounds demonstrated significant nematocidal activity against Bursaphelenchus xylophilus, indicating potential applications in agriculture (Liu et al., 2022).

Antimicrobial Activity

The antimicrobial properties of derivatives of this compound have been studied as well. Sanjeeva et al. (2021) synthesized benzofuran-oxadiazole hybrids and evaluated their antimicrobial effectiveness, showing promising results (Sanjeeva et al., 2021).

Antitubercular Activities

Nayak et al. (2016) synthesized and evaluated new N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives for antitubercular activities. Their research showed that certain compounds had promising lead molecule potential against Mycobacterium tuberculosis, highlighting another avenue for medical application (Nayak et al., 2016).